Cas no 93820-45-2 (isooctanoic acid, compound with isononylamine (1:1))

• Product Name: isooctanoic acid, compound with isononylamine (1:1)
• CAS No: 93820-45-2
• MF: C₁₇H₃₇NO₂
• MW: 287.481185674667
• CID: 1983320
• PubChem ID: 44152603
• Update Time: 2025-04-21

isooctanoic acid, compound with isononylamine (1:1) Chemical and Physical Properties

Names and Identifiers

• isooctanoic acid, compound with isononylamine (1:1)
• 6-methylheptanoic acid,7-methyloctan-1-amine
• EINECS 298-624-3
• DTXSID30917733
• 93820-45-2
• 6-Methylheptanoic acid--7-methyloctan-1-amine (1/1)

• Inchi： 1S/C9H21N.C8H16O2/c1-9(2)7-5-3-4-6-8-10;1-7(2)5-3-4-6-8(9)10/h9H,3-8,10H2,1-2H3;7H,3-6H2,1-2H3,(H,9,10)
• InChI Key： SSHQWPUWKHEJQA-UHFFFAOYSA-N
• SMILES： OC(CCCCC(C)C)=O.NCCCCCCC(C)C

Computed Properties

• Exact Mass: 287.282
• Monoisotopic Mass: 287.282
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2